Cas no 110235-58-0 (Pyrimidine, 4-chloro-2-(methylsulfonyl)-6-(1-propynyl)-)

• Product Name: Pyrimidine, 4-chloro-2-(methylsulfonyl)-6-(1-propynyl)-
• CAS No: 110235-58-0
• MF: C₈H₇ClN₂O₂S
• MW: 230.671379327774
• CID: 1197033
• PubChem ID: 15100858
• Update Time: 2025-04-20

Pyrimidine, 4-chloro-2-(methylsulfonyl)-6-(1-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-2-(methylsulfonyl)-6-(1-propynyl)-
• 4-chloro-2-methylsulfonyl-6-prop-1-ynylpyrimidine
• 4-Chloro-2-(methanesulfonyl)-6-(prop-1-yn-1-yl)pyrimidine
• SCHEMBL9878538
• 110235-58-0
• DTXSID40568199

• Inchi： 1S/C8H7ClN2O2S/c1-3-4-6-5-7(9)11-8(10-6)14(2,12)13/h5H,1-2H3
• InChI Key： ZYDDMBTYYSAVHB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#CC)N=C(N=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 229.99181
• Monoisotopic Mass: 229.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 59.92